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Compound of Interest

Compound Name: Ozanimod hcl

Cat. No.: B15286815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of ozanimod hydrochloride

solutions for use in cell culture experiments. Ozanimod is a potent and selective sphingosine-1-

phosphate (S1P) receptor modulator, targeting S1P receptor subtypes 1 (S1P₁) and 5 (S1P₅)[1]

[2][3]. These protocols are intended to ensure accurate and reproducible experimental results.

Chemical Properties and Storage
A summary of the key chemical properties of ozanimod hydrochloride is provided in the table

below.

Property Value Reference

Molecular Formula C₂₃H₂₄N₄O₃ · HCl [4]

Molecular Weight 440.9 g/mol [3]

Appearance Crystalline solid [4]

Purity ≥98% [4]

Storage (Solid)
-20°C for long-term storage

(≥4 years)
[4]

Storage (In solution)
-80°C for up to 6 months;

-20°C for up to 1 month
[3][5]
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Solubility Data
Ozanimod hydrochloride exhibits differential solubility in various solvents. It is crucial to use a

suitable solvent to prepare a stock solution before further dilution into aqueous cell culture

media.

Solvent Solubility Reference

DMSO

≥ 29 mg/mL (71.70 mM)[2], 44

mg/mL (99.79 mM)[1], 200

mg/mL (453.60 mM) with

ultrasonic

[3]

Ethanol ~0.2 mg/mL [4]

Dimethylformamide (DMF) ~2 mg/mL [4]

Water Insoluble [1]

Aqueous Buffers Sparingly soluble [4]

Note: The use of fresh, anhydrous DMSO is recommended as moisture can reduce the

solubility of ozanimod hydrochloride[1][6].

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ozanimod hydrochloride,

which can be stored for future use.

Materials:

Ozanimod hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer
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Calibrated pipettes

Procedure:

Weighing: Accurately weigh the desired amount of ozanimod hydrochloride powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh

4.41 mg of ozanimod hydrochloride (Molecular Weight = 440.9 g/mol ).

Solubilization: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube.

For a 10 mM stock solution, if you weighed 4.41 mg, add 1 mL of DMSO.

Mixing: Vortex the solution until the ozanimod hydrochloride is completely dissolved. Gentle

warming or sonication may be used to facilitate dissolution if necessary[3].

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for

up to 6 months or at -20°C for up to 1 month[3][5].

Preparation of Working Solutions for Cell Culture
This protocol details the serial dilution of the 10 mM stock solution to prepare working solutions

at desired concentrations for treating cells. It is critical to ensure the final concentration of

DMSO in the cell culture medium is non-toxic to the cells (typically ≤ 0.1%).

Materials:

10 mM ozanimod hydrochloride stock solution in DMSO

Sterile, serum-free cell culture medium

Sterile microcentrifuge tubes or a 96-well plate

Calibrated pipettes

Procedure:

Intermediate Dilution: Prepare an intermediate dilution of the 10 mM stock solution in serum-

free cell culture medium. For example, to prepare a 1 mM intermediate solution, dilute the 10
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mM stock solution 1:10 (e.g., 10 µL of 10 mM stock + 90 µL of medium).

Serial Dilutions: Perform serial dilutions from the intermediate solution to achieve the desired

final concentrations. The dilution factor will depend on the experimental requirements. For

example, to achieve a final concentration of 1 µM in a cell culture well containing 100 µL of

medium, you would add 0.1 µL of the 1 mM intermediate solution. To make pipetting more

accurate, it is advisable to perform further intermediate dilutions.

Final Treatment: Add the appropriate volume of the final working solution to your cell culture

plates. Remember to include a vehicle control (medium with the same final concentration of

DMSO) in your experimental setup.

Example Dilution Scheme for a 1 µM Final Concentration:

Step Action
Stock
Concent
ration

Volume
of Stock

Diluent
Volume
of
Diluent

Final
Concent
ration

Final
Volume

1

Prepare

Intermedi

ate Stock

10 mM 10 µL

Serum-

free

Medium

990 µL 100 µM 1 mL

2

Prepare

Final

Working

Solution

100 µM 10 µL

Serum-

free

Medium

990 µL 1 µM 1 mL

3

Treat

Cells (in

1 mL

volume)

1 µM 10 µL

Cell

Culture

Medium

990 µL 10 nM 1 mL

Signaling Pathway and Experimental Workflow
Ozanimod Signaling Pathway
Ozanimod acts as an agonist for S1P₁ and S1P₅ receptors. Its binding to S1P₁ on lymphocytes

leads to the internalization of the receptor, preventing lymphocytes from egressing from lymph
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nodes. This sequestration of lymphocytes in the periphery reduces the number of circulating

lymphocytes that can infiltrate tissues and cause inflammation[7].

Lymph Node

Blood Vessel / Periphery

Lymphocyte

S1P1 Receptor

Expresses

Reduced Inflammation

Reduced Egress

Internalized S1P1
Internalization

Sequesters

Ozanimod
Binds & Activates

Click to download full resolution via product page

Caption: Ozanimod's mechanism of action.

Experimental Workflow for Solution Preparation
The following diagram outlines the general workflow for preparing ozanimod hydrochloride

solutions for cell culture experiments.
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Caption: Workflow for preparing ozanimod solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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